Cas no 7242-84-4 (Propanamide,2-methyl-N-(phenylsulfonyl)-)

• Product Name: Propanamide,2-methyl-N-(phenylsulfonyl)-
• CAS No: 7242-84-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 579870
• PubChem ID: 5260428
• Update Time: 2025-04-19

Propanamide,2-methyl-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-methyl-N-(phenylsulfonyl)-
• 2-methyl-1,2,3,4,4a,5,6,7,8,8a-decahydroquinolin-5-ol
• 7242-84-4
• 2-methyldecahydroquinolin-5-ol
• DTXSID70413961

• Inchi： 1S/C10H19NO/c1-7-5-6-8-9(11-7)3-2-4-10(8)12/h7-12H,2-6H2,1H3
• InChI Key： AXIFJBYNLZUMGP-UHFFFAOYSA-N
• SMILES： OC1CCCC2C1CCC(C)N2

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides